5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C25H26N2O4S
• Molecular Weight: 450.6 g/mol
• IUPAC Name: (5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-3-cyclohexyl-2-(4-ethoxyphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H26N2O4S/c1-2-29-20-11-9-18(10-12-20)26-25-27(19-6-4-3-5-7-19)24(28)23(32-25)15-17-8-13-21-22(14-17)31-16-30-21/h8-15,19H,2-7,16H2,1H3/b23-15-,26-25?
• InChI Key: MEVJHMTULGFMCU-ARKVWGHASA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CC4=C(C=C3)OCO4)/S2)C5CCCCC5
• SMILES: CCOC1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CC4=C(C=C3)OCO4)S2)C5CCCCC5

Description

5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as BTE-1, is a thiazolidinone derivative compound that has been synthesized and studied for its potential applications in scientific research. BTE-1 has been shown to have promising properties as a research tool due to its unique chemical structure and mechanism of action.

Mechanism of Action

5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to inhibit the activity of the enzyme, glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes, such as cell proliferation and differentiation, and has been implicated in the development of various diseases, including cancer. Inhibition of GSK-3β by 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one leads to the activation of various signaling pathways that regulate cell growth and survival.
Biochemical and Physiological Effects
5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects on cells. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to the inhibition of cancer cell growth. 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. Additionally, 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its specificity for GSK-3β inhibition, which allows for the study of the specific effects of GSK-3β inhibition on cellular processes. Additionally, 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have low toxicity and good solubility, making it a suitable candidate for further in vivo studies. However, one of the limitations of using 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one in lab experiments is its relatively low potency compared to other GSK-3β inhibitors, which may limit its effectiveness in certain studies.

Future Directions

There are several future directions for the study of 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one and its potential applications in scientific research. One potential direction is the further development of 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one as a potential anti-cancer drug, either alone or in combination with other anti-cancer drugs. Another potential direction is the study of 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one in the treatment of other diseases, such as Alzheimer's disease. Additionally, further studies are needed to elucidate the specific mechanisms by which 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one inhibits GSK-3β and its downstream effects on cellular processes.

Synthesis Methods

The synthesis of 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 5-(1,3-benzodioxol-5-ylmethylene)-3-cyclohexyl-2-thioxo-1,3-thiazolidin-4-one with 4-ethoxyaniline in the presence of a catalyst. The resulting compound is then purified using various methods, such as column chromatography, to obtain pure 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one.

Scientific Research Applications

5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research in the development of anti-cancer drugs. 5-(1,3-Benzodioxol-5-ylmethylene)-3-cyclohexyl-2-[(4-ethoxyphenyl)imino]-1,3-thiazolidin-4-one has also been studied for its potential use in the treatment of other diseases, such as diabetes and Alzheimer's disease.